Cas no 1807160-06-0 (5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine)

5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine
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- Inchi: 1S/C8H6F3N3/c9-7(10)6-4(1-12)3-14-8(11)5(6)2-13/h3,7H,1,12H2
- InChI Key: IFBKVWJDQNNOSA-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=C(N=CC=1CN)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Topological Polar Surface Area: 62.7
- XLogP3: 0.5
5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029047357-500mg |
5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine |
1807160-06-0 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
Alichem | A029047357-250mg |
5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine |
1807160-06-0 | 97% | 250mg |
$988.80 | 2022-03-31 | |
Alichem | A029047357-1g |
5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine |
1807160-06-0 | 97% | 1g |
$3,158.80 | 2022-03-31 |
5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine Related Literature
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
Additional information on 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine
Comprehensive Overview of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1807160-06-0)
The compound 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1807160-06-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoropyridine core with difluoromethyl and aminomethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.
In recent years, the search for novel heterocyclic compounds has intensified, driven by the need for more efficient and sustainable chemical solutions. 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine stands out due to its versatility in forming hydrogen bonds and its ability to enhance the pharmacokinetic properties of target molecules. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to a compound's structure can lead to significant improvements in efficacy and safety.
The compound's cyano group and fluorine atoms contribute to its stability and reactivity, making it a preferred choice for cross-coupling reactions and other advanced synthetic methodologies. As the pharmaceutical industry shifts toward fragment-based drug design, 1807160-06-0 has emerged as a key building block for developing inhibitors targeting enzymes and receptors involved in various diseases. Its relevance is further highlighted by the increasing number of patents and publications exploring its derivatives.
From an environmental perspective, the demand for eco-friendly fluorination techniques has put 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine in the spotlight. Researchers are investigating greener synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with global initiatives promoting green chemistry and sustainable industrial practices, making the compound a subject of interest for both academia and industry.
In agrochemical applications, the fluoropyridine scaffold is known for its role in developing next-generation pesticides and herbicides. The difluoromethyl moiety in 1807160-06-0 enhances the compound's bioactivity, offering potential solutions for crop protection against resistant pests. With the increasing focus on precision agriculture, this compound could play a pivotal role in designing targeted agrochemicals with minimal environmental impact.
For researchers and manufacturers, understanding the synthetic pathways and purification methods of 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine is crucial. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in pharmaceutical and agrochemical production.
In conclusion, 5-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1807160-06-0) represents a cutting-edge compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to innovation across multiple industries.
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